2-amino-4-(2,4-dimethoxyphenyl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carbonitrile;1,4-dioxane

• IUPAC Name: 2-amino-4-(2,4-dimethoxyphenyl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carbonitrile;1,4-dioxane
• InChI: InChI=1S/2C21H16N2O5.C4H8O2/c2*1-25-11-7-8-12(16(9-11)26-2)17-14(10-22)20(23)28-19-13-5-3-4-6-15(13)27-21(24)18(17)19;1-2-6-4-3-5-1/h2*3-9,17H,23H2,1-2H3;1-4H2
• InChI Key: QVDGXRNBXDGHIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2C(=C(OC3=C2C(=O)OC4=CC=CC=C43)N)C#N)OC.COC1=CC(=C(C=C1)C2C(=C(OC3=C2C(=O)OC4=CC=CC=C43)N)C#N)OC.C1COCCO1
• Molecular Formula: C46H40N4O12
• Molecular Weight: 840.8 g/mol

Description

The compound “2-amino-4-(2,4-dimethoxyphenyl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carbonitrile;1,4-dioxane” is a complex organic molecule. It contains several functional groups including an amino group (-NH2), a nitrile group (-CN), a pyrano[3,2-c]chromene group which is a type of heterocyclic compound, and a dimethoxyphenyl group which is a phenyl ring substituted with two methoxy groups (-OCH3).

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrano[3,2-c]chromene group, for instance, involves a fused ring system. The exact 3D structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For instance, the amino group might participate in reactions with acids or electrophiles, while the nitrile group could undergo hydrolysis or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of polar functional groups like the amino and nitrile groups could enhance its solubility in polar solvents.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve studying the synthesis, reactivity, and potential applications of this compound. For instance, compounds with similar structures are often studied for their potential biological activity.